Cas no 2228265-08-3 (tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• CAS No: 2228265-08-3
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 6221005
• PubChem ID: 165966065
• Update Time: 2025-10-28

tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• EN300-1891503
• 2228265-08-3
• tert-butyl N-{4-fluoro-2-[(4-hydroxypiperidin-4-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H25FN2O3/c1-16(2,3)23-15(21)20-14-5-4-13(18)10-12(14)11-17(22)6-8-19-9-7-17/h4-5,10,19,22H,6-9,11H2,1-3H3,(H,20,21)
• InChI Key： VNBDLTRBFAZVSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CCNCC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2228265-08-3)

The compound tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2228265-08-3) is a chemically synthesized molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-hydroxypiperidin-4-yl moiety and a fluorophenyl group, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

One of the key features of tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate is its piperidine backbone, a common scaffold in many FDA-approved drugs. The presence of a hydroxyl group enhances its solubility and bioavailability, which are critical factors in drug development. Recent studies have explored its role as a kinase inhibitor or GPCR modulator, addressing high-demand research areas like cancer therapy and neurodegenerative diseases. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in modern pharmacology.

From a synthetic chemistry perspective, the tert-butyl carbamate protecting group in this molecule offers stability during multi-step reactions, a feature highly valued in medicinal chemistry. The fluoro substituent further contributes to its metabolic stability, a hot topic in drug design optimization. Given the rising interest in fluorinated pharmaceuticals (e.g., COVID-19 therapeutics like Paxlovid), this compound's structural attributes align with industry trends toward halogenated drug candidates.

Analytical characterization of CAS No. 2228265-08-3 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are frequently discussed in online forums and scientific communities, particularly regarding structure elucidation challenges. The compound's chiral center at the piperidine ring also makes it a subject of interest for asymmetric synthesis studies—a trending topic in organic chemistry research.

In drug formulation, the hydrophilic-lipophilic balance (HLB) of tert-butyl N-{4-fluoro-2-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate enables potential delivery via both oral and parenteral routes. This versatility addresses common search queries about drug delivery systems and bioavailability enhancement. Furthermore, its potential as a proteolysis-targeting chimera (PROTAC) component has gained attention, coinciding with the growing market for targeted protein degradation therapies.

Environmental and regulatory aspects of this compound are also noteworthy. While not classified as hazardous, its synthesis often involves green chemistry principles—a highly searched topic among sustainable pharma initiatives. The carbamate group in its structure is subject to metabolic studies, frequently explored in ADME/Tox research portals.

Commercial availability of CAS 2228265-08-3 through specialty chemical suppliers has increased, with procurement discussions often focusing on batch purity and scalable synthesis. These practical considerations dominate search engine queries from industrial researchers. The compound's patent landscape reveals applications in IP-protected therapeutic areas, making it a subject of competitive intelligence analyses.

Future research directions for this molecule may explore its structure-activity relationships (SAR) through computational modeling—a technique gaining traction with AI-assisted drug discovery. Its fluorine-carbon bond also positions it as a candidate for PET radiopharmaceuticals, connecting to trending searches about diagnostic imaging agents.